Cas no 126812-30-4 (2-[(Cyclohexylcarbonyl)oxy]-1H-isoindole-1,3(2H)-dione)
126812-30-4 structure
Product Name:2-[(Cyclohexylcarbonyl)oxy]-1H-isoindole-1,3(2H)-dione
CAS No:126812-30-4
MF:C15H15NO4
MW:273.283904314041
MDL:MFCD02189535
CID:4761139
PubChem ID:704835
Update Time:2024-11-07
2-[(Cyclohexylcarbonyl)oxy]-1H-isoindole-1,3(2H)-dione Chemical and Physical Properties
Names and Identifiers
-
- 2-[(cyclohexylcarbonyl)oxy]-1H-isoindole-1,3(2H)-dione
- 1,3-Dioxoisoindolin-2-yl cyclohexanecarboxylate
- ChemDiv3_004163
- Cambridge id 7029765
- HMS1484N05
- STK223456
- IDI1_022073
- Cyclohexanecarboxylic acid phthalimidyl ester
- BRD-K17570253-001-01-0
- (1,3-dioxoisoindol-2-yl) cyclohexanecarboxylate
- 1,3-Dioxo-2,3-dihydro-1H-isoindol-2-yl cyclohexanecarboxylate
- 126812-30-4
- CS-0216935
- 1,3-DIOXOISOINDOL-2-YL CYCLOHEXANECARBOXYLATE
- SR-01000504847
- AKOS001665480
- MFCD02189535
- AT20652
- EN300-6489204
- SR-01000504847-1
- SCHEMBL13479740
- AN-979/15447008
- BFA81230
- 2-[(Cyclohexylcarbonyl)oxy]-1H-isoindole-1,3(2H)-dione
-
- MDL: MFCD02189535
- Inchi: 1S/C15H15NO4/c17-13-11-8-4-5-9-12(11)14(18)16(13)20-15(19)10-6-2-1-3-7-10/h4-5,8-10H,1-3,6-7H2
- InChI Key: VXTXIRMTGIZWEI-UHFFFAOYSA-N
- SMILES: O(C(C1CCCCC1)=O)N1C(C2C=CC=CC=2C1=O)=O
Computed Properties
- Exact Mass: 273.10010796g/mol
- Monoisotopic Mass: 273.10010796g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 20
- Rotatable Bond Count: 3
- Complexity: 404
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 63.7
2-[(Cyclohexylcarbonyl)oxy]-1H-isoindole-1,3(2H)-dione Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Matrix Scientific | 227706-2.500g |
1,3-Dioxoisoindolin-2-yl cyclohexanecarboxylate, 95% |
126812-30-4 | 95% | 2.500g |
$1403.00 | 2023-09-09 | |
| eNovation Chemicals LLC | Y1230089-100g |
1,3-Dioxoisoindolin-2-yl cyclohexanecarboxylate |
126812-30-4 | 95% | 100g |
$1550 | 2024-06-03 | |
| Enamine | EN300-6489204-0.05g |
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl cyclohexanecarboxylate |
126812-30-4 | 95% | 0.05g |
$168.0 | 2023-05-31 | |
| Enamine | EN300-6489204-0.1g |
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl cyclohexanecarboxylate |
126812-30-4 | 95% | 0.1g |
$252.0 | 2023-05-31 | |
| Enamine | EN300-6489204-0.25g |
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl cyclohexanecarboxylate |
126812-30-4 | 95% | 0.25g |
$361.0 | 2023-05-31 | |
| Enamine | EN300-6489204-0.5g |
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl cyclohexanecarboxylate |
126812-30-4 | 95% | 0.5g |
$569.0 | 2023-05-31 | |
| Enamine | EN300-6489204-1.0g |
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl cyclohexanecarboxylate |
126812-30-4 | 95% | 1g |
$728.0 | 2023-05-31 | |
| Enamine | EN300-6489204-2.5g |
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl cyclohexanecarboxylate |
126812-30-4 | 95% | 2.5g |
$1428.0 | 2023-05-31 | |
| Enamine | EN300-6489204-5.0g |
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl cyclohexanecarboxylate |
126812-30-4 | 95% | 5g |
$2110.0 | 2023-05-31 | |
| Enamine | EN300-6489204-10.0g |
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl cyclohexanecarboxylate |
126812-30-4 | 95% | 10g |
$3131.0 | 2023-05-31 |
2-[(Cyclohexylcarbonyl)oxy]-1H-isoindole-1,3(2H)-dione Related Literature
-
Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
-
Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
-
Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
-
Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
-
Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
126812-30-4 (2-[(Cyclohexylcarbonyl)oxy]-1H-isoindole-1,3(2H)-dione) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
CN Supplier
Bulk
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
CN Supplier
Reagent
Yunnanjiuzhen
Gold Member
CN Supplier
Bulk
烟台朗裕新材料科技有限公司
Gold Member
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
CN Supplier
Reagent